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Introduction
Coactivator-associated arginine methyltransferase 1 (CARM1), also known as PRMT4, is a

pivotal enzyme that catalyzes the transfer of methyl groups to arginine residues on both

histone and non-histone proteins.[1][2][3] This post-translational modification plays a crucial

role in a multitude of cellular processes, including transcriptional regulation, chromatin

remodeling, mRNA splicing, and signal transduction.[1][2][3] Aberrant CARM1 activity has been

implicated in the pathogenesis of various cancers, making it a compelling therapeutic target.[1]

[2][3] SGC2085 is a potent and selective small molecule inhibitor of CARM1, serving as a

valuable chemical probe to elucidate the multifaceted functions of CARM1 in cancer biology.

This technical guide provides an in-depth overview of SGC2085, its mechanism of action, and

detailed protocols for its application in studying CARM1's role in cancer cells.

SGC2085: A Potent and Selective CARM1 Inhibitor
SGC2085 is a cell-permeable chemical probe that offers high potency and selectivity for

CARM1. While it also shows some activity against PRMT6 at higher concentrations, it is largely

selective over other protein arginine methyltransferases.
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Quantitative Data
The following table summarizes the known inhibitory activity of SGC2085. It is important to note

that while the in vitro IC50 against the CARM1 enzyme is well-established, comprehensive data

on its IC50 values across a wide range of cancer cell lines are not readily available in publicly

accessible literature. Researchers are encouraged to determine the optimal concentration for

their specific cell line and experimental conditions.

Target IC50 Assay Type Notes

CARM1 50 nM
Cell-free enzymatic

assay

Potent inhibition of

CARM1

methyltransferase

activity.[4][5][6]

PRMT6 5.2 µM
Cell-free enzymatic

assay

Shows activity at

significantly higher

concentrations

compared to CARM1.

[4][5][6]

Various Cancer Cell

Lines
Not readily available

Cell-based

viability/proliferation

assays

IC50 values are cell

line-dependent and

require empirical

determination.

CARM1 Signaling Pathways in Cancer
CARM1 is integrated into several key signaling pathways that are frequently dysregulated in

cancer. Understanding these pathways is crucial for interpreting the effects of SGC2085.

CARM1 in Wnt/β-catenin Signaling
CARM1 acts as a coactivator for β-catenin, a central component of the Wnt signaling pathway.

[7] In many cancers, particularly colorectal cancer, aberrant Wnt signaling leads to the

accumulation of nuclear β-catenin, which then drives the expression of target genes involved in

proliferation and survival.[7] CARM1 enhances the transcriptional activity of the β-catenin/TCF

complex.
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Seed cells in 96-well plate

Incubate for 24h

Treat with SGC2085 (various concentrations)

Incubate for 24-72h

Add MTT solution

Incubate for 2-4h

Add DMSO to dissolve formazan

Measure absorbance at 570 nm

Calculate IC50

 

Treat cells with SGC2085

Cross-link proteins to DNA

Cell lysis and chromatin shearing

Immunoprecipitation with CARM1 antibody

Capture with Protein A/G beads

Wash and elute chromatin

Reverse cross-links

Purify DNA

Analyze by qPCR

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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